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4-(3-Tolyl)furan-2-boronic acid pinacol ester

Name: 4-(3-Tolyl)furan-2-boronic acid pinacol ester
Brand: Smolecule
SKU: S6629862
Rating: 5 (2 reviews)

Catalog No.

S6629862

CAS No.

2096331-13-2

M.F

C17H21BO3

M. Wt

284.2 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4-(3-Tolyl)furan-2-boronic acid pinacol ester

3. Specification

General Information

CAS Number

2096331-13-2

Product Name

4-(3-Tolyl)furan-2-boronic acid pinacol ester

IUPAC Name

4,4,5,5-tetramethyl-2-[4-(3-methylphenyl)furan-2-yl]-1,3,2-dioxaborolane

Molecular Formula

C17H21BO3

Molecular Weight

284.2 g/mol

InChI

InChI=1S/C17H21BO3/c1-12-7-6-8-13(9-12)14-10-15(19-11-14)18-20-16(2,3)17(4,5)21-18/h6-11H,1-5H3

InChI Key

IIZLTFGRUFHZDX-UHFFFAOYSA-N

SMILES

B1(OC(C(O1)(C)C)(C)C)C2=CC(=CO2)C3=CC=CC(=C3)C

Canonical SMILES

B1(OC(C(O1)(C)C)(C)C)C2=CC(=CO2)C3=CC=CC(=C3)C

The exact mass of the compound 4-(3-Tolyl)furan-2-boronic acid pinacol ester is 284.1583747 g/mol and the complexity rating of the compound is 366. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Scientific Research Applications

Synthesis and Applications in Organic Chemistry

4-(3-Tolyl)furan-2-boronic acid pinacol ester is a versatile organic compound containing a furan ring and a pinacol boronate ester moiety. The pinacol boronate group allows for efficient coupling reactions in organic synthesis, particularly Suzuki-Miyaura couplings []. This makes the molecule a valuable building block for the construction of complex organic molecules with potential applications in drug discovery, material science, and other fields.

Development of pharmaceuticals
Furan-boronic acid pinacol esters serve as precursors for the synthesis of heterocyclic compounds, which are a prominent class of molecules in medicinal chemistry. These heterocycles can possess diverse biological activities and serve as potential drug candidates.
Functional materials
Research explores furan-boronic acid pinacol esters in the design of functional materials such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs) due to their unique electronic properties [].